Cas no 596-48-5 (Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-)

Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)- structure
596-48-5 structure
Product Name:Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-
CAS No:596-48-5
MF:C19H13N3O7
MW:395.322424650192
CID:375598
PubChem ID:136389
Update Time:2025-04-19

Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-
    • Methanol, tris (p-nitrophenyl)-
    • tris(4-nitrophenyl)methanol
    • 4,4'-Trinitrotriphenylmethanol
    • 4.4'.4''-Trinitro-triphenylcarbinol
    • AC1L38EH
    • Hydroxy-tris-(4-nitro-phenyl)-methan
    • NCIOpen2_009588
    • NSC87329
    • Tris-(4-nitro-phenyl)-carbinol
    • Tris-(4-nitro-phenyl)-methanol
    • Tris(4-nitrotriphenyl)methanol
    • tris(p-nitrophenyl)carbinol
    • NSC 87329
    • 596-48-5
    • 4,4''-Trinitrotriphenylmethanol
    • NSC-87329
    • DTXSID40208280
    • Benzenemethanol, 4-nitro-.alpha.,.alpha.-bis(4-nitrophenyl)-
    • Benzenemethanol,.alpha.-bis(4-nitrophenyl)-
    • Methanol, tris(p-nitrophenyl)-
    • tris(p-nitrophenyl)methanol
    • Inchi: 1S/C19H13N3O7/c23-19(13-1-7-16(8-2-13)20(24)25,14-3-9-17(10-4-14)21(26)27)15-5-11-18(12-6-15)22(28)29/h1-12,23H
    • InChI Key: VITHLMCGSJCNMI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 395.07539
  • Monoisotopic Mass: 395.07535
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.5215 (rough estimate)
  • Boiling Point: 519.31°C (rough estimate)
  • Flash Point: 255.8°C
  • Refractive Index: 1.5900 (estimate)
  • PSA: 149.65
  • LogP: 5.26500
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